Cas no 2271901-84-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2271901-84-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5260971
• PubChem ID: 165895378
• Update Time: 2025-10-20

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5R)-5-(aminomethyl)oxolane-3-carboxylic acid
• EN300-381171
• 2271901-84-7
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H11NO3/c7-2-5-1-4(3-10-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5-/m0/s1
• InChI Key： KPRSCPZCRBEMQV-WHFBIAKZSA-N
• SMILES： O1C[C@@H](C(=O)O)C[C@H]1CN

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 313.7±27.0 °C(Predicted)
• pka: 4.04±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 2271901-84-7 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 2271901-84-7, a promising candidate with potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED. The focus is on understanding its molecular mechanisms, pharmacological properties, and potential clinical implications.

Compound 2271901-84-7 has garnered attention due to its unique chemical structure, which exhibits high selectivity and potency in targeting specific biological pathways. Preliminary studies suggest its efficacy in modulating key enzymes or receptors involved in disease progression, particularly in oncology and inflammatory disorders. The compound's mechanism of action appears to involve the inhibition of aberrant signaling cascades, making it a viable candidate for further drug development.

The product INDEX NAME NOT YET ASSIGNED, which incorporates 2271901-84-7 as its active ingredient, is currently under preclinical evaluation. Early-stage research indicates favorable pharmacokinetic profiles, including good bioavailability and minimal off-target effects. These properties are critical for reducing adverse reactions and enhancing therapeutic outcomes. However, comprehensive toxicology studies and optimization of formulation are still underway to ensure its safety and efficacy in human trials.

Methodologically, the research on 2271901-84-7 has employed a combination of in vitro and in vivo models to assess its biological activity. High-throughput screening and molecular docking simulations have been utilized to elucidate its binding affinities and interactions with target proteins. Additionally, advanced analytical techniques such as LC-MS and NMR spectroscopy have been instrumental in characterizing its metabolic stability and degradation pathways.

One of the key findings from recent studies is the compound's ability to synergize with existing therapies, potentially overcoming drug resistance in certain malignancies. For instance, co-administration with standard chemotherapeutic agents has shown enhanced tumor regression in murine models. This synergistic effect underscores the compound's potential as an adjunct therapy in complex disease settings.

Despite these promising results, challenges remain in the development of INDEX NAME NOT YET ASSIGNED. Scalability of synthesis, cost-effectiveness, and regulatory compliance are critical factors that need to be addressed before clinical translation. Furthermore, long-term studies are required to evaluate the compound's safety profile and potential for chronic use.

In conclusion, the research on 2271901-84-7 and INDEX NAME NOT YET ASSIGNED represents a significant stride in the field of chemical biology and medicine. The compound's unique properties and early-stage successes highlight its potential as a therapeutic agent. However, further research is essential to address existing gaps and pave the way for its eventual clinical application. This brief underscores the importance of continued investment in innovative drug discovery and development to meet unmet medical needs.